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Compound Name: STEEL
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wear resistance of common hardfacing
alloys applied to steel substrates. The data presented is compiled from various experimental

studies to assist in the selection of appropriate materials for applications demanding high wear
resistance.

Comparative Data on Wear Resistance

The following table summarizes the quantitative data on the wear resistance of different
hardfacing alloys, primarily evaluated using the ASTM G65 standard test method. Lower
volume loss indicates higher wear resistance.
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] Specific ASTM G65
Hardfacing . Hardness
Alloy/Composi Volume Loss Source(s)
Alloy Type . (HRC)
tion (mm3)
Nano Tungsten
Tungsten _
] Carbide, Cobalt 68-71 4.5 [1]
Carbide
(HVOF)
Tungsten
Carbide, Cobalt 68-71 5.5 [1]
(HVOF)
Tungsten
Carbide, Cobalt,
_ . 68-71 5.2 [1]
Nickel Matrix
(HVOF)
Tungsten
Carbide, Cobalt, 69-70 6.6 [1]
Chrome (HVOF)
Significantly
) higher than
Cobalt-Based Stellite 6 ~40-55 [21[314]
Tungsten

Carbide alloys

Iron-Based

High Chromium,
Low Carbon

Lower than high
carbon variants

[5]

High Chromium,

Higher than low

[5]

High Carbon carbon variants

Fe-Cr-Nb-B Significantly

Nanocrystalline - lower than [2]

Coating Hardox 400
Carbides within a

Nickel-Based Nickel-Chrome 58-62 7.7 [1]
Matrix (HVOF)

Reference Steel Hardox 400 ~40 Significantly [2]

higher than many
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hardfacing alloys

Note: Direct comparison should be made with caution as test parameters can vary slightly
between studies.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and
replication of results. The most common standard for evaluating abrasive wear resistance in
these studies is the ASTM G65 test.

ASTM G65: Standard Test Method for Measuring Abrasion Using the Dry Sand/Rubber Wheel
Apparatus

This test method is a widely accepted standard for determining the resistance of metallic
materials to scratching abrasion.[2]

o Apparatus: The test utilizes a rubber-rimmed wheel of a specified diameter. A controlled flow
of abrasive particles, typically silica sand, is introduced between the test specimen and the
rotating wheel.[1]

e Procedure:

o

A rectangular test specimen of the hardfaced alloy is securely mounted in a holder.

[¢]

A predetermined load is applied to the specimen, pressing it against the rubber wheel.

[¢]

The wheel rotates at a constant speed for a set number of revolutions.[5]

o

Dry sand is fed at a constant rate into the interface between the wheel and the specimen.

e Measurement: The primary metric for wear is the volume loss of the specimen, which is
calculated from the mass loss and the density of the material.[1] Materials with lower volume
loss are considered to have higher resistance to abrasive wear.[1]

ASTM G99: Standard Test Method for Wear Testing with a Pin-on-Disk Apparatus
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This standard is employed to investigate sliding wear characteristics.

o Apparatus: A pin with a spherical tip is brought into contact with a rotating flat disk. Either the
pin or the disk can be the test specimen, with the other component being a counter material.

e Procedure:
o The pin is loaded against the disk with a specific force.
o The disk rotates at a set speed for a designated distance or time.

o Measurement: Wear is quantified by measuring the mass loss of the pin and/or the disk. The
wear volume is then calculated. The coefficient of friction is also often monitored during the
test.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the ASTM G65 wear resistance test.
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Caption: Workflow of the ASTM G65 abrasive wear test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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